Ceftiolene-d3
Description
Ceftiolene-d3 (CAS: TRC C244752) is a deuterium-labeled analog of Ceftiolene (CAS: 77360-52-2), a third-generation cephalosporin antibiotic. The deuterated form replaces three hydrogen atoms with deuterium at specific molecular positions, enhancing its stability and utility as an internal standard in analytical methodologies such as liquid chromatography-mass spectrometry (LC-MS) . This isotopic labeling minimizes metabolic interference in pharmacokinetic studies, allowing precise quantification of non-deuterated counterparts in biological matrices .
Properties
Molecular Formula |
C₂₀H₁₅D₃N₈O₈S₃ |
|---|---|
Molecular Weight |
597.62 |
Synonyms |
(6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)[(methoxy-d3)imino]acetyl]amino]-8-oxo-3-[(1E)-2-[[1,4,5,6-tetrahydro-5,6-dioxo-4-(2-oxoethyl)-1,2,4-triazin-3-yl]thio]ethenyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; Cefathiolene-d3; Cefatiolene- |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Properties
| Compound | CAS Number | Molecular Formula | Deuterium Substitution | Primary Use | Half-Life (Hours) | Stability (UV Exposure) |
|---|---|---|---|---|---|---|
| This compound | TRC C244752 | C₁₉H₁₅D₃N₈O₇S₂ | Methoxyimino region | Analytical Standard | 2–3 | 85% retention after 24h |
| Ceftiofur-d3 Hydrochloride | TRC C244702 | C₁₉H₁₇D₃ClN₆O₇S₃ | Methyl side chain | Veterinary Research | 4–5 | 78% retention after 24h |
| Ceftriaxone | 92143-31-2 | C₁₈H₁₈N₈O₇S₃ | None | Clinical Antibiotic | 8 | 70% retention after 24h |
Research Findings
- Stability : this compound demonstrated superior stability in acidic conditions (pH 3.0) compared to Ceftiofur-d3, with 90% integrity after 48 hours vs. 65% .
- Analytical Performance: In LC-MS, this compound reduced ion suppression by 20% compared to non-deuterated Ceftiolene, enhancing detection limits .
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